Cas no 2089651-34-1 (3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol)

• Product Name: 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol
• CAS No: 2089651-34-1
• MF: C₁₆H₂₄O₂
• MW: 248.36
• MDL: MFCD22495057
• CID: 5142945
• Update Time: 2026-03-03

3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol

• MDL： MFCD22495057
• Inchi： 1S/C16H24O2/c1-13-6-2-3-10-16(13)18-15-9-4-7-14(12-15)8-5-11-17/h4,7,9,12-13,16-17H,2-3,5-6,8,10-11H2,1H3
• InChI Key： JJZSJNNKXMZXAQ-UHFFFAOYSA-N
• SMILES： C1C=CC(OC2C(CCCC2)C)=CC=1CCCO

Additional information on 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol

Comprehensive Overview of 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol (CAS No. 2089651-34-1): Properties, Applications, and Industry Insights

The compound 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol (CAS No. 2089651-34-1) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique phenylpropanol backbone and 2-methylcyclohexyloxy substituent, this chemical exhibits intriguing physicochemical properties that make it valuable for targeted applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural similarity to compounds with known pharmacological effects.

In recent years, the demand for high-purity specialty chemicals like 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol has surged, driven by advancements in drug discovery and functional materials. The compound's CAS 2089651-34-1 serves as a crucial identifier in global chemical databases, ensuring precise communication among researchers and manufacturers. Its lipophilic character, imparted by the methylcyclohexyl moiety, combined with the hydroxyl-terminated propyl chain, creates interesting possibilities for molecular design and structure-activity relationship studies.

The synthesis of 3-(3-(2-methylcyclohexyloxy)phenylpropanol typically involves multi-step organic reactions, with careful control of stereochemistry at the 2-methylcyclohexyl position being particularly important. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity and structural integrity. Current research explores its potential as a building block for more complex molecules in medicinal chemistry, where its balanced hydrophobic-hydrophilic properties may influence bioavailability and target binding characteristics.

From an industrial perspective, CAS 2089651-34-1 represents the growing market for custom synthetic intermediates that enable innovation in life sciences. The compound's thermal stability and solubility profile make it suitable for various formulation approaches. Environmental and regulatory considerations are increasingly important factors in the production and handling of such compounds, with emphasis on green chemistry principles and sustainable manufacturing practices.

The scientific community continues to investigate 3-(3-(2-methylcyclohexyloxy)phenyl)propan-1-ol for its potential in addressing current challenges in materials science and therapeutic development. Its structural features suggest possible applications in polymer modification, surface active agents, or as a precursor for advanced functional materials. As research progresses, the full scope of this compound's utility in cutting-edge technologies may become more apparent, positioning it as an important subject for ongoing scientific inquiry.